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Compound of Interest

Compound Name: oleoyl-L-carnitine

Cat. No.: B600620 Get Quote

Application Notes and Protocols for Oleoyl-L-
Carnitine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of oleoyl-L-carnitine,

along with protocols for its dissolution and use in common research applications.

Physicochemical Properties and Solubility
Oleoyl-L-carnitine is a long-chain acylcarnitine, playing a crucial role in the transport of long-

chain fatty acids into the mitochondria for β-oxidation and energy production. It also functions

as a signaling molecule, notably as an inhibitor of the glycine transporter 2 (GlyT2).[1]

Understanding its solubility is critical for the preparation of stock solutions for in vitro and in vivo

studies.

Quantitative Solubility Data
The solubility of oleoyl-L-carnitine in various common laboratory solvents is summarized

below. The choice of solvent should be guided by the specific experimental requirements,

including compatibility with the biological system under investigation.
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Solvent Form
Solubility
(mg/mL)

Molar
Equivalent
(mM)

Notes
Reference(s
)

DMSO Inner Salt ~10-14 ~23.5 - 32.9 [1][2][3]

Chloride Salt 30 ~64.9

Hygroscopic;

use fresh,

anhydrous

solvent.[4]

[4][5]

Ethanol Inner Salt ~20 ~47.0

May require

sonication to

fully dissolve.

[4]

[1][2]

Chloride Salt 30 ~64.9 [4][5]

DMF Inner Salt ~20 ~47.0 [1]

Chloride Salt 30 ~64.9 [5]

Methanol Inner Salt
Slightly

Soluble
- [1][2]

PBS (pH 7.2) Chloride Salt 1 ~2.2 [5]

Molecular Weight of Oleoyl-L-carnitine (inner salt) = 425.6 g/mol Molecular Weight of Oleoyl-
L-carnitine hydrochloride = 462.1 g/mol [4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of oleoyl-L-carnitine
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

Oleoyl-L-carnitine hydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath

Procedure:

Weighing the Compound: Carefully weigh the desired amount of oleoyl-L-carnitine
hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.621 mg of

the compound.[4]

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed compound. For a 10 mM solution from 4.621 mg, add 1 mL of DMSO.[4]

Dissolution:

Tightly cap the vial and vortex thoroughly for 1-2 minutes.[4]

To ensure complete dissolution, sonicate the vial in an ultrasonic bath for 10-15 minutes.

[4][6]

Gentle warming to 37°C may also aid dissolution.[4]

Visual Inspection: Visually inspect the solution to ensure no particulates are present. The

solution should be clear.[4]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C.[7][8] For long-term storage, glass vials with Teflon-lined

caps are recommended.[9]

Preparation of Working Solutions for Cell-Based Assays
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.[4]

Dilution: Prepare the final working solution by diluting the stock solution in the appropriate

cell culture medium. For example, to prepare a 10 µM working solution, add 1 µL of the 10

mM stock solution to 999 µL of cell culture medium.[4]

Mixing and Application: Gently mix the working solution by pipetting or inverting the tube

before adding it to the cells.[4]

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Signaling Pathways and Experimental Workflows
Signaling Pathways of Oleoyl-L-Carnitine
Oleoyl-L-carnitine has been shown to activate pro-inflammatory signaling pathways.[4] This is

thought to occur through a MyD88-dependent pathway, which leads to the phosphorylation and

activation of downstream kinases such as JNK and ERK.[4] Additionally, it has been implicated

in the activation of STAT3 signaling.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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